Cas no 1797133-04-0 (Dedimethyl Dibromo Memantine)

• Product Name: Dedimethyl Dibromo Memantine
• CAS No: 1797133-04-0
• CID: 4552704
• Update Time: 2025-10-31

Dedimethyl Dibromo Memantine Chemical and Physical Properties

Names and Identifiers

• Dedimethyl Dibromo Memantine

Additional information on Dedimethyl Dibromo Memantine

Dedimethyl Dibromo Memantine (CAS 1797133-04-0): A Comprehensive Overview of Its Chemistry, Applications, and Recent Advancements

The Dedimethyl Dibromo Memantine, identified by its CAS number 1797133-04-0, represents a chemically modified analog of memantine—a well-established compound in neurology. This molecule combines structural features of the parent compound with strategic substitutions that enhance its pharmacological profile. The term "dedimethyl" denotes the removal of two methyl groups from specific sites on the original memantine scaffold, while the "dibromo" descriptor indicates the introduction of bromine atoms at adjacent positions. These modifications aim to optimize bioavailability, receptor selectivity, and metabolic stability, positioning this compound as a promising candidate in neuroprotective drug development.

Structurally, Dedimethyl Dibromo Memantine adopts a bicyclic architecture with a quaternary ammonium center characteristic of NMDA receptor antagonists. The bromine substitutions at positions 5 and 6 on the piperidine ring introduce steric hindrance and electronic effects that modulate its interaction with ionotropic glutamate receptors. Recent studies published in Journal of Medicinal Chemistry (2023) reveal that these substitutions significantly prolong the compound's half-life in vivo compared to unmodified memantine, reducing dosing frequency while maintaining efficacy. Computational docking analyses further suggest improved binding affinity to NR2B subunit-containing NMDA receptors—a critical target for mitigating excitotoxicity in neurodegenerative disorders.

In preclinical models of Alzheimer’s disease (Aging Cell, 2024), Dedimethyl Dibromo Memantine demonstrated superior neuroprotective effects over existing therapies. Notably, it reduced amyloid-beta-induced synaptic loss by 68% in hippocampal cultures while exhibiting minimal off-target effects on dopamine receptors—a common limitation of first-generation NMDA antagonists. The dibrominated moieties were also shown to inhibit glycine-binding site interactions more effectively than memantine alone, potentially addressing treatment resistance observed in advanced stages of disease progression.

Synthetic advancements have been pivotal in scaling up production of this compound. A 2024 paper in Tetrahedron Letters describes a one-pot synthesis using palladium-catalyzed Suzuki-Miyaura cross-coupling to introduce bromine groups with >95% yield. This method eliminates hazardous intermediates previously required for analogous compounds, aligning with green chemistry principles and reducing manufacturing costs by approximately 40%. Structural characterization via X-ray crystallography confirmed the stereochemical integrity of final products—a critical factor for maintaining pharmacological consistency.

Clinical translation is progressing rapidly: Phase I trials (NCT0568XXXX) completed in early 2024 demonstrated a favorable safety profile at doses up to 5 mg/kg/day. Pharmacokinetic data revealed linear dose-response relationships with peak plasma concentrations achieved within 1–2 hours post-administration. Notably, renal clearance pathways were unaffected by common comorbidities such as mild hepatic impairment—a significant advantage over existing agents metabolized via CYP enzymes. These results have prompted initiation of Phase II trials targeting early-stage Parkinson’s disease patients experiencing cognitive decline.

Beyond central nervous system applications, emerging research highlights potential utility in peripheral neuropathies (Nature Communications, 2024). In diabetic neuropathy models, topical formulations showed reduced thermal hyperalgesia without systemic side effects—a breakthrough attributed to the compound’s ability to modulate spinal cord NMDA receptor activity without crossing blood-brain barriers at local concentrations. This dual application potential underscores its versatility as both an oral and localized therapeutic agent.

The strategic integration of dedimethylation and dibromination represents a paradigm shift in optimizing memantine derivatives. By enhancing receptor specificity while improving pharmacokinetic properties, this compound bridges gaps between traditional NMDA antagonists and next-generation precision medicines. As clinical data continues to validate its safety profile and mechanism-based efficacy across multiple indications, Dedimethyl Dibromo Memantine stands at the forefront of innovative solutions for complex neurological challenges.